Cas no 75352-01-1 (α-Pinene-D3)

α-Pinene-D3 is a deuterated analog of α-pinene, where three hydrogen atoms are replaced with deuterium, enhancing its utility in isotopic labeling studies. This compound is particularly valuable in mass spectrometry and NMR spectroscopy applications, where its stable isotopic signature allows for precise tracking and quantification in metabolic, environmental, and chemical reaction studies. Its high isotopic purity ensures minimal interference in analytical workflows, making it a reliable internal standard. Additionally, α-Pinene-D3 retains the chemical properties of natural α-pinene, facilitating its use in mechanistic investigations of terpene biosynthesis, degradation, or atmospheric chemistry without altering reaction kinetics.

α-Pinene-D3 structure

Product name:α-Pinene-D3

CAS No:75352-01-1

MF:C₁₀H₁₆

MW:136.234043121338

CID:4557067

α-Pinene-D3 Chemical and Physical Properties

Names and Identifiers

- α-Pinene-D3
- Inchi： 1S/C10H16/c1-7-4-5-8-6-9(7)10(8,2)3/h4,8-9H,5-6H2,1-3H3
- InChI Key： GRWFGVWFFZKLTI-UHFFFAOYSA-N
- SMILES： CC1(C2CC=C(C([H])([H])[H])C1C2)C

α-Pinene-D3 Pricemore >>

Enterprise	No.	Product name	Cas No.	Specification	Price	update time
TRC	P466606-2.5mg	α-Pinene-D3	75352-01-1	2.5mg	$167.00	2023-05-17
TRC	P466606-5mg	α-Pinene-D3	75352-01-1	5mg	$328.00	2023-05-17
TRC	P466606-100mg	α-Pinene-D3	75352-01-1	100mg	$ 3000.00	2023-09-06
TRC	P466606-10mg	α-Pinene-D3	75352-01-1	10mg	$586.00	2023-05-17
TRC	P466606-25mg	α-Pinene-D3	75352-01-1	25mg	$1372.00	2023-05-17

α-Pinene-D3 Related Literature

1. Thio-analogues of 5,6-dihydrouridine

V. ?kari?,B. Ga?bpert,M. Hohnjec J. Chem. Soc. C 1970 2444
2. Contribution of dihydrouridine in folding of the D-arm in tRNA

N. Dyubankova,E. Sochacka,K. Kraszewska,B. Nawrot,P. Herdewijn,E. Lescrinier Org. Biomol. Chem. 2015 13 4960
3. A kinetic mechanism of repair of DNA containing α-anomeric deoxyadenosine by human apurinic/apyrimidinic endonuclease 1

N. A. Timofeyeva,O. S. Fedorova Mol. BioSyst. 2016 12 3435
4. Reaction of nucleosides with lead tetra-acetate: facile formation of cyclonucleosides

Keiji Kameyama,Magoichi Sako,Kosaku Hirota,Yoshifumi Maki J. Chem. Soc. Chem. Commun. 1984 1658
5. Kinetics and mechanism for reduction of tetrabromoaurate(III) by uridine

Renato Ettorre J. Chem. Soc. Dalton Trans. 1983 2329
6. Stereochemical transformations of 5′-amino-5′-deoxyuridine and its 5,6-dihydro-analogue. 5′-N-Aminoacyl derivatives of 5′-amino-5′-deoxy-5,6-dihydrouridine

Vinko ?kari?,Darinka Kataleni?,Djurdjica ?kari?,Ivanka Salaj J. Chem. Soc. Perkin Trans. 1 1982 2091
7. Some dihydro-cytidines and -isocytidines

Vinko ?bkari?,Branko Ga?pert,Marijan Hohnjec,Goran La?an J. Chem. Soc. Perkin Trans. 1 1974 267
8. Syntheses of β-D-arabinofurano[1′,2′:4,5]oxa(thia)zolidines

Vinko ?kari?,Jasenka Matuli?-Adami? J. Chem. Soc. Perkin Trans. 1 1985 779
9. Novel azabicyclo[4,2,1]nonanes from anhydrodihydronucleosides

Vinko ?kari?,Marijan Hohnjec J. Chem. Soc. Chem. Commun. 1973 495
10. β-Selective synthesis of 2′-deoxy-5,6-dihydro-4-thiouridine, a precursor of the unstable nucleoside product of ionising radiation damage 2′-deoxy-5,6-dihydrocytidine

Frédéric Peyrane,Pascale Clivio Org. Biomol. Chem. 2005 3 1685

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Additional information on α-Pinene-D3

Comprehensive Guide to α-Pinene-D3 (CAS No. 75352-01-1): Properties, Applications, and Research Insights

α-Pinene-D3, a deuterated analog of the naturally occurring monoterpene α-Pinene, has garnered significant attention in scientific and industrial research due to its unique isotopic labeling. With the CAS number 75352-01-1, this compound serves as a critical tool in analytical chemistry, fragrance development, and metabolic studies. Its molecular structure, featuring three deuterium atoms, enhances its utility in isotope dilution mass spectrometry (IDMS) and nuclear magnetic resonance (NMR) spectroscopy, making it indispensable for precise quantification and tracing.

The growing demand for deuterated compounds like α-Pinene-D3 aligns with advancements in green chemistry and sustainable sourcing. Researchers increasingly focus on eco-friendly extraction methods and biobased solvents, where α-Pinene-D3 acts as a reference standard. Its role in terpene synthesis and flavor and fragrance industries underscores its versatility, particularly in formulating natural product derivatives with reduced environmental impact.

One of the most searched questions about α-Pinene-D3 revolves around its stability and storage conditions. Proper handling requires inert atmospheres and low temperatures to prevent isotopic exchange, a topic frequently discussed in laboratory forums. Additionally, its application in phytochemical research and aromatherapy studies has surged, driven by consumer interest in plant-based therapeutics and essential oil analytics.

From an SEO perspective, keywords such as "buy α-Pinene-D3," "deuterated terpenes supplier," and "CAS 75352-01-1 uses" reflect high search volumes. These queries highlight the compound's commercial relevance, especially among pharmaceutical manufacturers and academic laboratories. Its non-toxic profile and compliance with REACH regulations further bolster its marketability.

Innovative applications of α-Pinene-D3 extend to food science, where it aids in detecting volatile organic compounds (VOCs) in packaging materials. This aligns with the global push for food safety standards and sustainable packaging solutions. Furthermore, its use in cannabis research—particularly in profiling terpene synergies—has become a hotspot, addressing the booming legal cannabinoid market.

In summary, α-Pinene-D3 (CAS No. 75352-01-1) exemplifies the intersection of isotopic labeling and applied sciences. Its multifaceted roles—from analytical standards to industrial applications—make it a cornerstone in modern chemistry. As research trends evolve, this compound will likely remain pivotal in addressing sustainability challenges and technological advancements.